Cas no 2060047-60-9 (5-(4,4-dimethylcyclohexyl)-1,3,4-oxadiazol-2-amine)

• Product Name: 5-(4,4-dimethylcyclohexyl)-1,3,4-oxadiazol-2-amine
• CAS No: 2060047-60-9
• MF: C₁₀H₁₇N₃O
• MW: 195.261482000351
• MDL: MFCD30477495
• CID: 5163828
• PubChem ID: 125426783
• Update Time: 2025-07-21

5-(4,4-dimethylcyclohexyl)-1,3,4-oxadiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Oxadiazol-2-amine, 5-(4,4-dimethylcyclohexyl)-
• 5-(4,4-dimethylcyclohexyl)-1,3,4-oxadiazol-2-amine

• MDL： MFCD30477495
• Inchi： 1S/C10H17N3O/c1-10(2)5-3-7(4-6-10)8-12-13-9(11)14-8/h7H,3-6H2,1-2H3,(H2,11,13)
• InChI Key： LJAIENHGTRUPKZ-UHFFFAOYSA-N
• SMILES： O1C(C2CCC(C)(C)CC2)=NN=C1N

Additional information on 5-(4,4-dimethylcyclohexyl)-1,3,4-oxadiazol-2-amine

Introduction to 5-(4,4-dimethylcyclohexyl)-1,3,4-oxadiazol-2-amine (CAS No. 2060047-60-9)

5-(4,4-dimethylcyclohexyl)-1,3,4-oxadiazol-2-amine, identified by its CAS number 2060047-60-9, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the oxadiazole class, a heterocyclic structure known for its broad spectrum of biological activities. The presence of a 4,4-dimethylcyclohexyl substituent in its molecular framework imparts unique physicochemical properties that make it a valuable candidate for further investigation in drug development.

The oxadiazole ring system is a cornerstone in medicinal chemistry due to its ability to modulate various biological pathways. Specifically, 1,3,4-oxadiazoles have been extensively studied for their potential as antimicrobial, anti-inflammatory, and anticancer agents. The amine functional group at the 2-position of the oxadiazole ring enhances the compound's reactivity and binding affinity to biological targets. This structural motif has been leveraged in the design of novel therapeutic agents targeting complex diseases.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors that exploit the oxadiazole scaffold. Studies have demonstrated that modifications in the substituents around the oxadiazole core can significantly alter its pharmacological profile. The 5-(4,4-dimethylcyclohexyl) group in 5-(4,4-dimethylcyclohexyl)-1,3,4-oxadiazol-2-amine contributes to its lipophilicity and metabolic stability, making it an attractive candidate for oral administration. This feature is particularly crucial in pharmaceutical development, where bioavailability and pharmacokinetic properties are paramount.

One of the most compelling aspects of this compound is its potential application in oncology research. Oxadiazole derivatives have shown promise as kinase inhibitors and have been investigated for their ability to disrupt tumor cell proliferation. The dimethylcyclohexyl moiety may facilitate selective binding to specific enzymatic targets while minimizing off-target effects. This specificity is essential for developing drugs with improved safety profiles.

Furthermore, the versatility of the oxadiazole scaffold allows for facile derivatization into more complex molecules. Researchers have employed various synthetic strategies to modify the core structure while retaining its bioactivity. For instance, introducing additional functional groups or altering the substitution pattern can fine-tune the compound's pharmacological properties. Such flexibility underscores the importance of 5-(4,4-dimethylcyclohexyl)-1,3,4-oxadiazol-2-amine as a building block for novel drug candidates.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to ensure high yield and purity. Techniques such as transition metal catalysis and flow chemistry have enhanced the efficiency of these processes. The robustness of these synthetic routes is critical for scaling up production and facilitating further preclinical studies.

Preclinical studies have begun to explore the pharmacological potential of 5-(4,4-dimethylcyclohexyl)-1,3,4-oxadiazol-2-amine. Initial findings suggest that it exhibits inhibitory activity against certain enzymes implicated in cancer progression. Additionally, its interaction with biological membranes has been investigated due to its amphiphilic nature. These interactions may contribute to its potential role in drug delivery systems.

The compound's stability under various environmental conditions has also been assessed. Studies indicate that it remains stable under physiological pH and temperature ranges, which is favorable for formulation development. Moreover, its resistance to degradation by common metabolic enzymes suggests a longer half-life upon administration.

In conclusion,5-(4,4-dimethylcyclohexyl)-1,3,4-oxadiazol-2-amine (CAS No. 2060047-60-9) represents a promising entity in pharmaceutical research. Its unique structural features and demonstrated biological activity position it as a candidate for further exploration in therapeutic applications. As research continues to uncover new insights into its mechanism of action,this compound could play a pivotal role in addressing unmet medical needs.